Cas no 15940-89-3 (1,2-Propanedione,1-cyclopropyl-)

1,2-Propanedione,1-cyclopropyl- structure
15940-89-3 structure
Product Name:1,2-Propanedione,1-cyclopropyl-
CAS No:15940-89-3
MF:C6H8O2
MW:112.126522064209
MDL:MFCD12923171
CID:211847
PubChem ID:140010
Update Time:2025-09-22

1,2-Propanedione,1-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanedione,1-cyclopropyl-
    • 1-Cyclopropylpropane-1,2-dione
    • 1-Cyclopropyl-1,2-propandion
    • 1-Cyclopropylpropan-1,2-dion
    • A810028
    • AC1L3G1M
    • Cyclopropyl-1-propandion-1,2
    • PubChem14769
    • SCHEMBL11439496
    • AKOS017518055
    • 15940-89-3
    • DTXSID30166648
    • acetyl cyclopropyl ketone
    • MDL: MFCD12923171
    • Inchi: 1S/C6H8O2/c1-4(7)6(8)5-2-3-5/h5H,2-3H2,1H3
    • InChI Key: LYGCEXZUGZMYCQ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)=O)C1CC1

Computed Properties

  • Exact Mass: 112.05244
  • Monoisotopic Mass: 112.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.142
  • Boiling Point: 155.2°Cat760mmHg
  • Flash Point: 47.7°C
  • Refractive Index: 1.476
  • PSA: 34.14

1,2-Propanedione,1-cyclopropyl- Pricemore >>

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